H-Gly-Gln-Gly-OH

• IUPAC Name: 2-[[(2S)-5-amino-2-[(2-aminoacetyl)amino]-5-oxopentanoyl]amino]acetic acid
• InChI: InChI=1S/C9H16N4O5/c10-3-7(15)13-5(1-2-6(11)14)9(18)12-4-8(16)17/h5H,1-4,10H2,(H2,11,14)(H,12,18)(H,13,15)(H,16,17)/t5-/m0/s1
• InChI Key: BYYNJRSNDARRBX-YFKPBYRVSA-N
• Canonical SMILES: C(CC(=O)N)C(C(=O)NCC(=O)O)NC(=O)CN
• Isomeric SMILES: C(CC(=O)N)[C@@H](C(=O)NCC(=O)O)NC(=O)CN
• Molecular Formula: C9H16N4O5
• DSSTOX Substance ID: DTXSID101311556
• Molecular Weight: 260.25 g/mol
• CAS RN: 2650-69-3

Description

“H-Gly-Gln-Gly-OH” is a peptide sequence that is used in routine laboratory procedures such as binding enzymes or coupling peptides to carrier proteins. It is also used in the preparation of pharmaceutical injection solutions containing glutamine dipeptides for the prevention of complications in TPN (ICU) patients under high protein catabolism conditions.

Synthesis Analysis

The synthesis of peptides like “H-Gly-Gln-Gly-OH” often involves the use of transglutaminase (TGase), an enzyme that catalyzes an acyl transfer reaction between the γ-carboxamide group of glutamine (Gln) and the ε-amino group of lysine (Lys) residues to form a stable amide bond.

Molecular Structure Analysis

The molecular structure of “H-Gly-Gln-Gly-OH” can be analyzed using tools like PepDraw and ChemSpider. These tools can draw the peptide’s primary structure and calculate its theoretical properties.

Chemical Reactions Analysis

“H-Gly-Gln-Gly-OH” can undergo various chemical reactions. For instance, it can be integrated into gelatin polymers via enzymatic crosslinking to improve the mechanical and conductive properties of hydrogels. It can also be used for site-specific modification of proteins mediated by transglutaminase.

Physical And Chemical Properties Analysis

The physical and chemical properties of “H-Gly-Gln-Gly-OH” can be determined using various analytical techniques. For instance, the peptide’s mechanical properties and conductivity can be controlled by tuning the molar ratio of Z–Gln–Gly to the primary amino groups in gelatin.

Scientific Research Applications

Conformational Studies

• Research reveals that the elementary reaction coordinates of H abstraction by the hydroxyl radical (•OH) from different conformations of amino acids such as Gly and Ala can be computed using quantum computations. This study helps in understanding the mechanism of rapid (•OH)-initiated unfolding of peptides and proteins, which is proposed in diseases like Alzheimer's (Owen et al., 2012).

Fragmentation and Analysis

• An investigation into the fragmentation reactions of protonated peptides containing glutamine or glutamic acid, including H-Gly-Gln-Gly-OH, was conducted. This study is significant in understanding the fragmentation pathways of such peptides under various conditions (Harrison, 2003).

Chemical Shift Analysis in NMR

• Proton chemical shifts of a series of disordered linear peptides, including H-Gly-Gly-X-Gly-Gly-OH, were obtained using NMR techniques. This research provides insights into the interpretation of chemical shift changes as a measure of helix formation in peptides (Merutka et al., 1995).

Structural and Spectroscopic Analysis

• The hydrogensquarates of glycine-containing tripeptides like H-Gly-Gly-Gly-OH were structurally characterized using various techniques. This helps in the analysis of the interaction and stability of such peptides (Koleva et al., 2006).

Safety and Hazards

Safety data sheets suggest that exposure to “H-Gly-Gln-Gly-OH” should be avoided. Contact with skin and eyes should be avoided, and personal protective equipment should be used. In case of accidental release, measures should be taken to prevent further leakage or spillage.

Future Directions

The future directions of “H-Gly-Gln-Gly-OH” research could involve its potential use in the treatment of acute ischemic stroke and its application in the development of biosensors for wearable devices and health-monitoring systems.